Cas no 54246-05-8 (Benzaldehyde, 3,4-dihydroxy-5-iodo-)

• Product Name: Benzaldehyde, 3,4-dihydroxy-5-iodo-
• CAS No: 54246-05-8
• MF: C₇H₅IO₃
• MW: 264.017274618149
• CID: 355083
• PubChem ID: 14028211
• Update Time: 2025-04-19

Benzaldehyde, 3,4-dihydroxy-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,4-dihydroxy-5-iodo-
• 3,4-dihydroxy-5-iodobenzaldehyde
• 54246-05-8
• OOBOMBYQAJXCHV-UHFFFAOYSA-N
• SCHEMBL7962088
• 3-iodo-4,5-dihydroxy benzaldehyde
• DTXSID90554603

• MDL： MFCD11182040
• Inchi： 1S/C7H5IO3/c8-5-1-4(3-9)2-6(10)7(5)11/h1-3,10-11H
• InChI Key： OOBOMBYQAJXCHV-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1O)O

Computed Properties

• Exact Mass: 263.92785
• Monoisotopic Mass: 263.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes